Cas no 1688652-68-7 (SnAP 2-Spiro-(4-Pip) M Reagent)

• Product Name: SnAP 2-Spiro-(4-Pip) M Reagent
• CAS No: 1688652-68-7
• MF: C₂₄H₅₀N₂O₃Sn
• MW: 533.375406742096
• CID: 5039536
• Update Time: 2025-06-11

SnAP 2-Spiro-(4-Pip) M Reagent Chemical and Physical Properties

Names and Identifiers

• SnAP 2-Spiro-(4-Pip) M Reagent
• tert-butyl 4-(aminomethyl)-4-(tributylstannylmethoxy)piperidine-1-carboxylate

• Inchi： 1S/C12H23N2O3.3C4H9.Sn/c1-11(2,3)17-10(15)14-7-5-12(9-13,16-4)6-8-14;3*1-3-4-2;/h4-9,13H2,1-3H3;3*1,3-4H2,2H3;
• InChI Key： LEBKPKYDLQUOJO-UHFFFAOYSA-N
• SMILES： [Sn](CCCC)(CCCC)(CCCC)COC1(CN)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 534.284346 g/mol
• Monoisotopic Mass: 534.284346 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 15
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.8
• Molecular Weight: 533.4

Additional information on SnAP 2-Spiro-(4-Pip) M Reagent

Comprehensive Overview of SnAP 2-Spiro-(4-Pip) M Reagent (CAS No. 1688652-68-7): Applications and Innovations

The SnAP 2-Spiro-(4-Pip) M Reagent (CAS No. 1688652-68-7) is a highly specialized chemical compound widely recognized for its utility in organic synthesis and pharmaceutical research. This reagent belongs to the class of spirocyclic compounds, which are increasingly gaining attention due to their unique structural properties and versatile applications. The SnAP reagent series, in particular, has become a cornerstone in modern synthetic chemistry, enabling the efficient construction of complex molecular architectures.

One of the most notable features of SnAP 2-Spiro-(4-Pip) M Reagent is its ability to facilitate the formation of spirocyclic frameworks, which are prevalent in many biologically active molecules. These frameworks are often challenging to synthesize using conventional methods, making the SnAP reagent an invaluable tool for researchers. The compound's CAS No. 1688652-68-7 is frequently searched in academic and industrial databases, reflecting its growing importance in drug discovery and material science.

In recent years, the demand for spirocyclic compounds has surged, driven by their potential in developing new therapeutics. The SnAP 2-Spiro-(4-Pip) M Reagent aligns perfectly with this trend, offering a streamlined approach to synthesizing these structures. Its compatibility with various reaction conditions and high selectivity makes it a preferred choice for chemists working on heterocyclic chemistry and medicinal chemistry projects.

Another key advantage of SnAP 2-Spiro-(4-Pip) M Reagent is its role in green chemistry initiatives. As the scientific community shifts toward sustainable practices, reagents that minimize waste and reduce energy consumption are in high demand. The SnAP reagent exemplifies this shift, often requiring fewer synthetic steps and generating higher yields compared to traditional methods. This aligns with the broader industry focus on sustainable synthesis and environmentally friendly reagents.

The versatility of SnAP 2-Spiro-(4-Pip) M Reagent extends beyond pharmaceuticals. It is also employed in the development of functional materials, such as polymers and catalysts, where its spirocyclic motifs contribute to enhanced stability and performance. Researchers exploring advanced materials frequently cite this reagent as a critical component in their work, further solidifying its reputation as a multifunctional tool.

For those searching for CAS No. 1688652-68-7 or related terms like SnAP reagent applications or spirocyclic synthesis, it is essential to understand the reagent's mechanism of action. The SnAP 2-Spiro-(4-Pip) M Reagent operates through a well-defined pathway, often involving nucleophilic substitution or cyclization reactions. This predictability is a significant advantage, allowing researchers to design experiments with high precision and reproducibility.

In conclusion, the SnAP 2-Spiro-(4-Pip) M Reagent (CAS No. 1688652-68-7) represents a cutting-edge solution for synthetic challenges in both academia and industry. Its alignment with current trends in drug discovery, green chemistry, and material science ensures its continued relevance. As research progresses, this reagent is poised to play an even more prominent role in shaping the future of chemical synthesis.